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5-(3-Benzyloxyphenyl)-2-

methoxynicotinic acid

CAS No.: 1261900-31-5

Cat. No.: B6394710

Get Quote

Executive Summary
In the landscape of modern drug discovery, biaryl nicotinic acid derivatives serve as privileged

scaffolds, frequently utilized in the development of enzyme inhibitors and receptor antagonists.

5-(3-Benzyloxyphenyl)-2-methoxynicotinic acid (Chemical Formula: C₂₀H₁₇NO₄, MW:

335.36 g/mol ) is a highly functionalized building block characterized by its rigid biaryl core and

highly flexible ether tail.

As a Senior Application Scientist, I approach the single-crystal X-ray diffraction (SC-XRD)

analysis of such molecules not merely as a data collection exercise, but as a complex structural

elucidation puzzle. This whitepaper provides an authoritative, self-validating methodological

guide for the crystallographic analysis of this compound. By understanding the causality behind

each experimental choice—from thermodynamic crystallization to cryogenic refinement

restraints—researchers can accurately map its pharmacophore and intermolecular interaction

networks.
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Structural Rationale & Crystallographic Profiling
Before initiating crystallization, it is critical to profile the molecule's electronic topography and

anticipated crystal packing behaviors. Relying on historical data from the [1], we can predict

three primary structural drivers for this compound:

The Nicotinic Acid Core (Hydrogen Bonding): The juxtaposition of the carboxylic acid and the

pyridine nitrogen typically drives the formation of robust, centrosymmetric hydrogen-bonded

dimers. We anticipate a classic

supramolecular synthon, which serves as the primary thermodynamic anchor in the crystal
lattice.

The Biaryl Axis (Steric Torsion): The 2-methoxy group induces significant steric strain against

the adjacent 5-phenyl ring. This steric clash prevents planarity, forcing a specific torsion

angle that minimizes

-electron repulsion while optimizing crystal packing density.

The Benzyloxy Tail (Conformational Flexibility): The -O-CH₂-Ph moiety possesses three

freely rotatable bonds. This high degree of freedom makes the tail highly susceptible to

positional disorder within the crystal lattice, necessitating specialized cryogenic data

collection and computational restraint strategies during refinement.
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Fig 1: Key crystallographic features and intermolecular interaction mapping of the target

compound.

Experimental Workflow: A Self-Validating Protocol
To achieve a high-resolution structure (resolution

Å) suitable for publication and computational docking studies, the following step-by-step
methodology must be strictly adhered to.

Phase 1: Thermodynamic Crystal Growth
Objective: Grow single crystals of sufficient size (approx.

mm) while avoiding kinetic trapping.

Step 1: Dissolve 10-15 mg of purified 5-(3-Benzyloxyphenyl)-2-methoxynicotinic acid in a

minimal volume (1-2 mL) of ethyl acetate.

Step 2: Layer the solution carefully with an equal volume of n-hexane (antisolvent) in a

narrow-bore crystallization tube.

Step 3: Cap loosely to allow for slow evaporation at a constant ambient temperature (20 °C)

in a vibration-free environment.

Causality: Ethyl acetate provides excellent solubility for both the polar carboxylic acid and

the lipophilic benzyloxy group. The slow diffusion of n-hexane gradually lowers the dielectric

constant of the medium, pushing the solution into the metastable zone. This slow nucleation

ensures the molecules arrange into their lowest-energy, thermodynamically stable polymorph

rather than crashing out as an amorphous powder.

Phase 2: Cryogenic X-ray Data Collection
Objective: Maximize diffraction intensity and minimize thermal motion.

Step 1: Harvest a suitable single crystal using a micromount and immediately submerge it in

a cryoprotectant oil (e.g., Paratone-N) to prevent solvent loss and atmospheric degradation.

Step 2: Mount the crystal on a diffractometer equipped with a microfocus Cu K
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source (

Å) and a photon-counting pixel detector.

Step 3: Flash-cool the crystal to 100 K using a liquid nitrogen cryostream.

Causality: As established by advanced synchrotron protocols at facilities like [2], cryogenic

temperatures are non-negotiable for flexible molecules. Cooling to 100 K "freezes out" the

dynamic thermal motion of the flexible benzyloxy tail, drastically reducing the Debye-Waller

factors (thermal ellipsoids). Furthermore, Cu K

radiation is selected over Mo K

because its longer wavelength yields stronger diffracted intensities for light-atom (C, H, N, O)
organic crystals.

Phase 3: Structure Solution and Refinement
Objective: Solve the phase problem and refine the atomic coordinates to self-validating

statistical thresholds.

Step 1: Integrate the raw diffraction frames and apply multi-scan empirical absorption

corrections.

Step 2: Solve the structure using Intrinsic Phasing algorithms (e.g., SHELXT).

Step 3: Refine the structure using full-matrix least-squares on

(SHELXL).

Causality: If the benzyloxy group exhibits positional disorder (appearing as smeared electron

density), the refinement will become unstable. To counter this, Anisotropic Displacement

Parameters (ADPs) must be mathematically restrained. Applying SIMU (similarity restraints

for adjacent atoms) and DELU (rigid-bond restraints) ensures the thermal ellipsoids remain

physically meaningful, preventing the model from overfitting the noise [3].
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Fig 2: Step-by-step SC-XRD experimental workflow for small molecule structural elucidation.

Quantitative Data Presentation
A successful crystallographic experiment is a self-validating mathematical system. The quality

of the model is judged by its agreement with the raw experimental data, quantified by the

-factors and Goodness-of-Fit (
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). Below is the anticipated quantitative data structure for 5-(3-Benzyloxyphenyl)-2-
methoxynicotinic acid, representing the benchmark for a high-quality, publishable structural
model.

Table 1: Anticipated Crystallographic Parameters for C₂₀H₁₇NO₄

Crystallographic Parameter Anticipated Value / Target Range

Chemical Formula C₂₀H₁₇NO₄

Formula Weight 335.36 g/mol

Temperature 100(2) K

Wavelength
1.54184 Å (Cu K

)

Crystal System Monoclinic or Triclinic

Space Group or

Calculated Density (

)
1.350 – 1.450 g/cm³

Absorption Coefficient (

)
~0.800 mm⁻¹

Data / Restraints / Parameters ~3500 / 0 (or >10 if disordered) / ~230

Goodness-of-fit on

(

)

1.000 – 1.050

Final

indices[

]

,

Largest diff. peak and hole 0.30 and -0.25 e·Å⁻³
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Note: An

value below 5% (0.050) indicates that the theoretical model accounts for over 95% of the
observed electron density, confirming absolute structural trustworthiness.

Conclusion
The structural elucidation of 5-(3-Benzyloxyphenyl)-2-methoxynicotinic acid requires a

delicate balance of chemical intuition and rigorous physical methodology. By employing

thermodynamically controlled crystallization, cryogenic data collection, and restrained

computational refinement, researchers can successfully map the spatial geometry of this

flexible biaryl system. The resulting atomic coordinates not only confirm the chemical identity

but provide the foundational 3D pharmacophore required for advanced structure-based drug

design.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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